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Compound of Interest

Compound Name: 3-propylhexan-2-one

Cat. No.: B6264506 Get Quote

In-Depth Technical Guide: 3-propylhexan-2-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3-propylhexan-2-one, including its CAS number and key physical constants. It

also outlines a known synthetic route and provides relevant spectroscopic data for

characterization.

Core Chemical Information
Chemical Name: 3-propylhexan-2-one CAS Number: 40239-27-8 Molecular Formula:

C₉H₁₈O[1] Molecular Weight: 142.24 g/mol [2]

Physical and Chemical Properties
The following table summarizes the key physical and chemical constants for 3-propylhexan-2-
one. Please note that some values are experimentally determined while others are computed

estimates.
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Property Value Source

CAS Number 40239-27-8 PubChem[2]

Molecular Formula C₉H₁₈O LookChem[1]

Molecular Weight 142.24 g/mol PubChem[2]

Boiling Point 174-176 °C Guidechem

Density 0.817 g/cm³ at 25 °C Guidechem

Melting Point Not available (experimental) -

Water Solubility Not available (experimental) -

XLogP3-AA 2.8 PubChem (Computed)[2]

Synthesis Protocol
A multi-step synthesis for 3-propylhexan-2-one was reported by Heilmann, R. et al. in the

Bulletin de la Societe Chimique de France in 1961.[3] The synthesis originates from 4-ethynyl-

4-heptanol and proceeds through a series of reactions. While a detailed experimental protocol

from the original publication is not readily available, the key transformations are outlined below.

Starting Material: 4-ethynyl-4-heptanol

Reaction Steps:

Hydration of the Alkyne: The ethynyl group of the starting material is hydrated using mercuric

oxide (HgO) in the presence of sulfuric acid (H₂SO₄). This step likely forms an intermediate

enol which tautomerizes to the corresponding methyl ketone.

Sulfonation: The resulting intermediate is treated with sulfur trioxide (SO₃) in sulfuric acid

(H₂SO₄). The exact purpose of this step in the overall synthesis to the target molecule is not

immediately clear from the available information and may involve the formation of a sulfonate

intermediate or a rearrangement.

Reduction: The product from the sulfonation step is then subjected to catalytic hydrogenation

using platinum dioxide (PtO₂) as a catalyst in an ethanol solvent. This reduction step yields
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the final product, 3-propylhexan-2-one.

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 3-propylhexan-2-
one.

¹³C NMR Spectroscopy: A ¹³C NMR spectrum for 3-propylhexan-2-one is available in the

Wiley-VCH database.[2] While the full spectrum requires access to the database, this

confirms that the compound has been characterized by this method.

¹H NMR, IR, and Mass Spectrometry: Detailed experimental spectra for ¹H NMR, Infrared

(IR), and Mass Spectrometry of 3-propylhexan-2-one are not readily available in the public

domain.

Visualized Synthesis Workflow
The following diagram illustrates the synthetic pathway for 3-propylhexan-2-one as described

by Heilmann et al.

4-ethynyl-4-heptanol

Intermediate Ketone

Hydration

Sulfonated Intermediate

Sulfonation

3-propylhexan-2-one

Reduction

HgO, H₂SO₄

SO₃, H₂SO₄

H₂ / PtO₂, Ethanol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b6264506?utm_src=pdf-body
https://www.benchchem.com/product/b6264506?utm_src=pdf-body
https://www.benchchem.com/product/b6264506?utm_src=pdf-body
https://www.benchchem.com/product/b6264506?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Propyl-2-hexanone
https://www.benchchem.com/product/b6264506?utm_src=pdf-body
https://www.benchchem.com/product/b6264506?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6264506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Synthesis workflow for 3-propylhexan-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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